molecular formula C14H18ClN3O2S B8707982 1-(5-Isoquinolinesulfonyl)-3-aminopiperidine hydrochloride

1-(5-Isoquinolinesulfonyl)-3-aminopiperidine hydrochloride

Cat. No. B8707982
M. Wt: 327.8 g/mol
InChI Key: UUWLWCRZWMEIHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-Isoquinolinesulfonyl)-3-aminopiperidine hydrochloride is a useful research compound. Its molecular formula is C14H18ClN3O2S and its molecular weight is 327.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(5-Isoquinolinesulfonyl)-3-aminopiperidine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(5-Isoquinolinesulfonyl)-3-aminopiperidine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(5-Isoquinolinesulfonyl)-3-aminopiperidine hydrochloride

Molecular Formula

C14H18ClN3O2S

Molecular Weight

327.8 g/mol

IUPAC Name

1-isoquinolin-5-ylsulfonylpiperidin-3-amine;hydrochloride

InChI

InChI=1S/C14H17N3O2S.ClH/c15-12-4-2-8-17(10-12)20(18,19)14-5-1-3-11-9-16-7-6-13(11)14;/h1,3,5-7,9,12H,2,4,8,10,15H2;1H

InChI Key

UUWLWCRZWMEIHE-UHFFFAOYSA-N

Canonical SMILES

C1CC(CN(C1)S(=O)(=O)C2=CC=CC3=C2C=CN=C3)N.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 20 ml of methanol was dissolved 1.0 g of 1-(5-isoquinolinesulfonyl)-3-aminopiperidine. To the solution was added 1N hydrochloric acid so that the pH of the solution became 6.0. Then, the solvent was removed under reduced pressure to obtain a residue. The residue thus obtained was subjected to recrystallization using methanol to obtain 0.81 g of 1-(5-isoquinolinesulfonyl)-3-aminopiperidine hydrochloride.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-(5-isoquinolinesulfonyl)-3-aminopiperidine
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two

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